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Compound of Interest

Compound Name: Spodumene (AILi(SiO3)2)

Cat. No.: B081067

A comprehensive guide to assessing the processing amenability of various spodumene ores for
researchers, scientists, and drug development professionals. This guide provides a
comparative analysis of different processing techniques, supported by experimental data, to
facilitate informed decisions in lithium extraction.

Introduction to Spodumene Ore Processing

Spodumene (LiAI(SiOs)2) is the primary mineral source of lithium, a critical component in
batteries for electric vehicles and portable electronics.[1][2] The economic viability of a lithium
project heavily relies on the amenability of the spodumene ore to processing, which aims to
concentrate the lithium content to a marketable grade, typically around 6% Li20O.[3] The
processing of spodumene ores is influenced by a multitude of factors inherent to the ore body,
including its mineralogy, the degree of weathering, and the associated gangue minerals.[3]

This guide delves into the critical aspects of spodumene ore processing, offering a comparative
overview of common techniques and the impact of ore characteristics on their effectiveness.

Factors Influencing Spodumene Ore Processing
Amenability

The amenability of a spodumene ore to processing is not uniform and is dictated by several
intrinsic properties of the ore. Understanding these factors is paramount for selecting an
optimal processing flowsheet.
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e Mineralogy and Gangue Minerals: Spodumene ores are typically found in pegmatite deposits
and are often associated with minerals like quartz, feldspar, mica, and iron-bearing silicates.
[3] The presence and characteristics of these gangue minerals significantly impact the choice
and efficiency of the separation process. For instance, the presence of mica can interfere
with flotation.[3]

e Grain Size and Liberation: The size of the spodumene crystals and the degree to which they
are intergrown with other minerals (liberation) are crucial. Fine-grained and poorly liberated
spodumene may require more intensive grinding, which can increase processing costs and
lead to challenges in separation.[4]

o Weathering and Alteration: Weathering can alter the surface properties of spodumene,
making it less responsive to flotation reagents.[3] Alteration of spodumene to other minerals
like muscovite can also negatively affect processing.[5][6]

 lron Content: The presence of iron minerals can complicate processing, particularly if
magnetic separation is employed. High iron content in the final concentrate can also be
detrimental for certain end-uses, such as in ceramics and glass.[5][6]

Comparative Analysis of Spodumene Processing
Techniques

Several techniques are employed to concentrate spodumene, often in combination, to achieve
the desired product grade. The selection of the most suitable method depends on the ore
characteristics.

Froth Flotation

Froth flotation is a widely used method for concentrating spodumene.[2][3] It relies on the
differences in the surface chemical properties of spodumene and gangue minerals.

o Direct Flotation: In this process, a collector is used to make the spodumene surface
hydrophobic, allowing it to attach to air bubbles and float to the surface, while the gangue
minerals are depressed. Anionic collectors like fatty acids are commonly used.[3]

» Reverse Flotation: Here, the gangue minerals are floated, leaving the spodumene in the
tailings. This method is often preferred when the gangue content is low.[7]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.911metallurgist.com/blog/froth-flotation-spodumene-processing-lithium-extraction/
https://www.911metallurgist.com/blog/froth-flotation-spodumene-processing-lithium-extraction/
https://www.mdpi.com/2075-163X/13/9/1180
https://www.911metallurgist.com/blog/froth-flotation-spodumene-processing-lithium-extraction/
https://espace.curtin.edu.au/bitstream/20.500.11937/67567/2/265648.pdf
https://www.researchgate.net/publication/323163933_Assessment_of_a_spodumene_ore_by_advanced_analytical_and_mass_spectrometry_techniques_to_determine_its_amenability_to_processing_for_the_extraction_of_lithium
https://espace.curtin.edu.au/bitstream/20.500.11937/67567/2/265648.pdf
https://www.researchgate.net/publication/323163933_Assessment_of_a_spodumene_ore_by_advanced_analytical_and_mass_spectrometry_techniques_to_determine_its_amenability_to_processing_for_the_extraction_of_lithium
https://www.xinhaimining.com/newo/how-to-choose-lithium-ore-spodumene-beneficiation-methods.html
https://www.911metallurgist.com/blog/froth-flotation-spodumene-processing-lithium-extraction/
https://www.911metallurgist.com/blog/froth-flotation-spodumene-processing-lithium-extraction/
https://www.mdpi.com/2071-1050/16/19/8513
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Factors Affecting Flotation:

o Pulp Density: High-density agitation is often required for effective cleaning of mineral
surfaces.[3]

» Reagent Suite: The choice of collectors, depressants, and pH regulators is critical and
depends on the specific mineralogy of the ore.

» Slime Content: The presence of fine particles (slimes) can interfere with flotation and
increase reagent consumption, necessitating a desliming step prior to flotation.[3]

Dense Media Separation (DMS)

DMS is a gravity-based method that separates minerals based on their density.[2] Spodumene
has a higher specific gravity (around 3.15) than most common gangue minerals like quartz and
feldspar.[8]

Key Aspects of DMS:
» Feed Preparation: The ore is crushed to a suitable size to ensure proper liberation.

e Dense Medium: A suspension of finely ground ferrosilicon or magnetite in water is typically
used as the dense medium.

o Application: DMS is often used as a pre-concentration step to reject a significant portion of
the gangue before further processing, such as flotation.[8]

Magnetic Separation

Magnetic separation is employed to remove iron-bearing minerals from the spodumene ore.[2]
[9] The effectiveness of this technique depends on the magnetic susceptibility of the iron
minerals present.[9]

Pyrometallurgical Processing (Roasting)

Most spodumene concentrates undergo a pyrometallurgical step to convert the a-spodumene
(the naturally occurring, unreactive form) to the more reactive 3-spodumene.[5][6][10] This
conversion is essential for subsequent hydrometallurgical extraction of lithium.
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e Calcination: The spodumene concentrate is roasted at high temperatures (1000-1100°C).[5]
[6][10]

» Acid Roasting: Following calcination, the 3-spodumene is treated with sulfuric acid at
elevated temperatures to form water-soluble lithium sulfate.[10]

Experimental Data on Spodumene Processing

The following tables summarize key experimental data from various studies on spodumene
processing.

Table 1. Comparison of Spodumene Flotation Performance

Li2O Grade .
. . Li2O
Reagent Li2O Grade in
Ore Type . Recovery Reference
Scheme in Feed (%) Concentrat (%)
0
e (%)
Fatty acid
Pegmatite collector in
_ 1.5-2.0 ~6.0 >80 [3]
Ore alkaline
circuit
Pre-treatment
with cleaning
Weathered
] agents, 1.0-15 55-6.0 70 - 80 [3]
Pegmatite o
anionic
collector
Table 2: Dense Media Separation of Spodumene Ore
Medium L . Li2O
Ore Feed . Li20 in Li2O in Sink
. Density Recovery Reference
Size Feed (%) Product (%)
(g/lcm?) (%)
-6.3+1.0mm 2.7 1.8 35 90 [8]
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Table 3: Lithium Extraction from B-Spodumene

Leaching Temperature . . Lithium

Leaching Time . Reference
Agent (°C) Extraction (%)
Sulfuric Acid 250 1-2 hours >90 [11]
Nitric Acid 200 30 minutes 95 [7]
Hydrofluoric Acid 75 10 minutes >90 [7]

Experimental Protocols
Spodumene Froth Flotation

e Crushing and Grinding: The ore is crushed and then ground in a ball mill to a target particle

size, typically P80 of 75-150 um, to achieve adequate liberation.

» Desliming: The ground pulp is passed through a hydrocyclone to remove fine slime patrticles.

o Conditioning: The deslimed pulp is conditioned in a tank with flotation reagents. This may

involve a pre-treatment step with cleaning agents like sodium silicofluoride, followed by the

addition of a collector (e.g., oleic acid) and a pH modifier (e.g., sodium hydroxide).[3]

» Flotation: The conditioned pulp is fed into a flotation cell where air is introduced to generate

bubbles. The hydrophobic spodumene patrticles attach to the bubbles and are collected as a

froth, while the gangue minerals remain in the tailings.

o Dewatering: The spodumene concentrate is dewatered using thickeners and filters.[3]

Dense Media Separation

e Crushing and Screening: The ore is crushed and screened to a specific size range suitable

for the DMS cyclone.

e Pulp Preparation: The sized ore is mixed with the dense medium (ferrosilicon or magnetite

suspension) to form a pulp of a specific density.
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e Separation: The pulp is pumped into a DMS cyclone. The heavier minerals (spodumene)
move to the cyclone wall and are discharged through the underflow (sink), while the lighter
gangue minerals are discharged through the overflow (float).

e Medium Recovery: The dense medium is recovered from the sink and float products using
magnetic separators and screens and is recycled back into the process.

Visualization of Processing Workflows

The following diagrams illustrate the logical flow of spodumene processing.
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Caption: General workflow for spodumene ore processing.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b081067?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Mineralogy &
Gangue

Grain Size & Processing Amenability
Liberation & Outcome

Spodumene Ore
Characteristics

Weathering &
Alteration

Click to download full resolution via product page

Caption: Key factors influencing spodumene processing amenability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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